![molecular formula C14H20N2O3S B439081 Ethyl 2-[(cyclohexylcarbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate CAS No. 313405-80-0](/img/structure/B439081.png)
Ethyl 2-[(cyclohexylcarbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
Description
Ethyl 2-[(cyclohexylcarbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound . Unfortunately, there is limited information available about this specific compound. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 2-[(cyclohexylcarbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate are as follows: Density: 1.1±0.1 g/cm3, Molar Refractivity: 81.8±0.3 cm3, #H bond acceptors: 7, #H bond donors: 3, #Freely Rotating Bonds: 7, ACD/LogP: 1.85, ACD/LogD (pH 5.5): 1.40, ACD/BCF (pH 5.5): 6.82, ACD/KOC (pH 5.5): 137.54, ACD/LogD (pH 7.4): 1.38, ACD/BCF (pH 7.4): 6.51, ACD/KOC (pH 7.4): 131.17, Polar Surface Area: 97 Å2, Polarizability: 32.4±0.5 10-24 cm3, Surface Tension: 42.1±3.0 dyne/cm, Molar Volume: 281.1±3.0 cm3 .Scientific Research Applications
Anticancer Activity
2-Aminothiazoles have shown potent inhibitory activity against various human cancerous cell lines, including breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate cancers .
Antimicrobial Activity
These compounds are used as starting materials for synthesizing heterocyclic analogues with roles as antibacterial, antifungal, and anti-HIV agents .
Anti-inflammatory & Analgesic Agents
They have therapeutic roles as anti-inflammatory and analgesic agents .
Antioxidant Properties
2-Aminothiazoles also exhibit antioxidant properties .
Antihelmintic Drugs
They are utilized as schistosomicidal and anthelmintic drugs .
Thyroid Inhibition
2-Aminothiazole can be used as a thyroid inhibitor in the treatment of hyperthyroidism .
properties
IUPAC Name |
ethyl 2-(cyclohexanecarbonylamino)-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-3-19-13(18)11-9(2)15-14(20-11)16-12(17)10-7-5-4-6-8-10/h10H,3-8H2,1-2H3,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYXUAZAJNQLTCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2CCCCC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501323024 |
Source
|
| Record name | ethyl 2-(cyclohexanecarbonylamino)-4-methyl-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501323024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47195872 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 2-[(cyclohexylcarbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate | |
CAS RN |
313405-80-0 |
Source
|
| Record name | ethyl 2-(cyclohexanecarbonylamino)-4-methyl-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501323024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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